Cas no 1313876-00-4 (4,7-dibromo-5,6-didodecoxy-2,1,3-benzothiadiazole)

• Product Name: 4,7-dibromo-5,6-didodecoxy-2,1,3-benzothiadiazole
• CAS No: 1313876-00-4
• MF: C₃₀H₅₀Br₂N₂O₂S
• MW: 662.603206157684
• MDL: MFCD27923049
• CID: 1090164
• PubChem ID: 253662395
• Update Time: 2025-09-27

4,7-dibromo-5,6-didodecoxy-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-Dibromo-5,6-bis(dodecyloxy)benzo[c][1,2,5]thiadiazole
• 4,7-Dibromo-5,6-bis(dodecyloxy)-2,1,3-benzothiadiazole
• 4,7-dibromo-5,6-didodecoxy-2,1,3-benzothiadiazole
• C30H50Br2N2O2S
• DTXSID70744161
• AMY27169
• 2,1,3-Benzothiadiazole, 4,7-dibromo-5,6-bis(dodecyloxy)-
• DB-166715
• CS-0035701
• AKOS022174854
• 1313876-00-4
• D4622
• SCHEMBL14331932
• F20652
• DS-7537
• 4,7-dibromo-5,6-bis-(dodecyloxyl)benzo-2,1,3-thiadiazole
• MFCD27923049

• MDL： MFCD27923049
• Inchi： 1S/C30H50Br2N2O2S/c1-3-5-7-9-11-13-15-17-19-21-23-35-29-25(31)27-28(34-37-33-27)26(32)30(29)36-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3
• InChI Key： DVDXEQCMUYXONV-UHFFFAOYSA-N
• SMILES： BrC1C2C(C(=C(C=1OCCCCCCCCCCCC)OCCCCCCCCCCCC)Br)=NSN=2

Computed Properties

• Exact Mass: 660.19600
• Monoisotopic Mass: 660.19598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 24
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.3
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• Melting Point: 59.0 to 63.0 deg-C
• PSA: 72.48000
• LogP: 11.81570